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Compound of Interest

Compound Name: Brushite

CAS No.: 14567-92-1

Cat. No.: B084716 Get Quote

Executive Summary
Brushite (Dicalcium Phosphate Dihydrate, CaHPO₄[1][2][3][4]·2H₂O) represents a critical

metastable phase in the calcium phosphate family. Unlike the thermodynamically stable

Hydroxyapatite (HAp), Brushite is defined by its high solubility and rapid resorption rates,

making it indispensable for injectable bone cements, pathological calcification analysis (kidney

stones), and pH-responsive drug delivery systems.

This guide provides a rigorous technical breakdown of Brushite’s crystallography, a self-

validating synthesis protocol, and the analytical markers required to distinguish it from its

anhydrous counterpart, Monetite (DCPA).

Crystallographic Anatomy
Brushite crystallizes in the monoclinic system.[4][5] Its structural uniqueness lies in the "water

bilayers" that separate calcium-phosphate chains, creating a distinct cleavage plane

responsible for its plate-like morphology.

Lattice Parameters & Space Group
The generally accepted space group is Ia (non-centrosymmetric), though I2/a is sometimes

reported depending on the setting used.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b084716?utm_src=pdf-interest
https://www.benchchem.com/product/b084716?utm_src=pdf-body
http://webmineral.com/data/Brushite.shtml
https://www.mdpi.com/2075-163X/11/3/284
https://pubmed.ncbi.nlm.nih.gov/10454010/
https://pubs.rsc.org/en/content/articlelanding/1971/j1/j19710003725
https://www.benchchem.com/product/b084716?utm_src=pdf-body
https://www.benchchem.com/product/b084716?utm_src=pdf-body
https://www.benchchem.com/product/b084716?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1971/j1/j19710003725
https://www.researchgate.net/publication/358156725_Brushite_Synthesis_Properties_and_Biomedical_Applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value (Approx.) Structural Significance

Crystal System Monoclinic
Low symmetry; optical

birefringence.

Space Group Ia (No.[4] 9)
Polar structure; allows for

piezoelectric properties.

-axis 5.812 Å

-axis 15.180 Å

Critical: The long

-axis reflects the water

interlayer spacing.

-axis 6.239 Å

Angle 116.42°

Z 4 Four formula units per unit cell.

Data Source: Calculated from standard crystallographic data (Webmineral, 2023).

The "Water Layer" Vulnerability
The structure consists of CaPO₄ chains running parallel to the

-axis. These chains are stacked along the

-axis, separated by layers of water molecules.

Mechanism: The bonding between the CaPO₄ chains and the water layers is weak

(hydrogen bonding).

Consequence: This is the plane of perfect cleavage

. Crystal growth is fastest along the

and
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directions, but slowest along

, resulting in the characteristic platelet or lath-like morphology.

Protocol: Controlled Synthesis of Pure Phase
Brushite
Objective: Synthesize high-purity DCPD plates while suppressing the formation of Monetite

(DCPA) and Octacalcium Phosphate (OCP).

The "Self-Validating" Principle: This protocol relies on two critical control points (CCPs):

Temperature < 80°C and pH < 6.0. If either is violated, the product will visibly change

morphology or phase, invalidating the batch.

Reagents
Calcium Nitrate Tetrahydrate [Ca(NO₃)₂·4H₂O] (0.5 M)

Diammonium Hydrogen Phosphate [(NH₄)₂HPO₄] (0.5 M)

Glacial Acetic Acid (for pH adjustment)

Ammonium Hydroxide (for pH adjustment)

Step-by-Step Workflow
Preparation: Dissolve reagents in deionized water (resistivity >18.2 MΩ·cm) in separate

beakers.

Thermal Equilibration (CCP 1): Bring both solutions to 37°C.

Validation: If T > 80°C, the solution will precipitate anhydrous Monetite (DCPA).

Acidification: Adjust the phosphate solution pH to 5.0 using acetic acid.

Mixing: Add the Calcium Nitrate solution dropwise to the Phosphate solution under constant

stirring (200 RPM).

Rate: 10 mL/min. Rapid dumping promotes amorphous calcium phosphate (ACP).
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pH Maintenance (CCP 2): Monitor pH continuously. Maintain pH 4.0 – 5.5.

Validation: If pH rises > 6.5, Hydroxyapatite (HAp) or OCP nucleation begins (indicated by

a gel-like consistency).

Aging: Stir for 2 hours at 37°C.

Harvesting: Filter through a 0.22 µm membrane. Wash 3x with ethanol (to remove water and

stop hydrolysis). Dry at 40°C.

Synthesis Logic Diagram
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Figure 1: Logic flow for Brushite synthesis. Red diamonds represent critical control points

where phase purity is determined.

Analytical Characterization Suite
To confirm the identity of the synthesized powder, use the following triad of techniques.

X-Ray Diffraction (XRD)
Brushite is easily distinguished by its low-angle reflections due to the large interplanar spacing

of the water layers (

-axis).

Primary Peak:
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(020 plane). This is the signature "water layer" peak.

Secondary Peaks:

(021) and

(041).

Note: If you see a peak at

(002), you have Monetite contamination. If you see a broad hump at

, you have HAp.

Thermogravimetric Analysis (TGA)
TGA provides a quantitative check of the hydration state.

Temperature Range Mass Loss (Theoretical) Event

80°C – 120°C ~5-10%
Loss of surface adsorbed

water.

120°C – 220°C ~20.9% (Total)
Structural dehydration:

.

> 400°C Additional ~5%

Condensation to

Pyrophosphate:

.

Scanning Electron Microscopy (SEM)[3]
Expectation: Distinct plate-like crystals, often aggregating into "rosettes" or stacked lamellae.

Sign of Failure: Needle-like crystals indicate a shift toward OCP or HAp (high pH error).

Biological Implications & Transformation[6]
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Brushite is metastable in physiological conditions (pH 7.4).[2] It will spontaneously hydrolyze

to Hydroxyapatite (HAp). This property is exploited in bone cements: the Brushite sets quickly,

then slowly converts to bone-like HAp over weeks, allowing for osteoconductivity.

The Hydrolysis Mechanism
The transformation is a dissolution-reprecipitation process, not a solid-state rearrangement.

Dissolution: DCPD releases

and

ions.

Supersaturation: Local concentration exceeds the solubility product of OCP/HAp.

Precipitation: Nucleation of HAp crystals on the surface of dissolving Brushite plates.

Transformation Pathway Diagram
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Figure 2: Dissolution-reprecipitation pathway of Brushite in physiological environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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